Cas no 161468-13-9 (2-fluoro-1-(1H-imidazol-1-yl)-Ethanone)

• Product Name: 2-fluoro-1-(1H-imidazol-1-yl)-Ethanone
• CAS No: 161468-13-9
• MF: C₅H₅FN₂O
• MW: 128.104404211044
• CID: 109761
• PubChem ID: 45080706
• Update Time: 2025-04-18

2-fluoro-1-(1H-imidazol-1-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(1H-imidazol-1-yl)-Ethanone
• Ethanone,2-fluoro-1-(1H-imidazol-1-yl)-
• 1H-Imidazole, 1-(fluoroacetyl)- (9CI)
• SCHEMBL8283346
• 2-fluoro-1-imidazol-1-ylethanone
• 2-Fluoro-1-(1H-imidazol-1-yl)ethanone
• Ethanone, 2-fluoro-1-(1H-imidazol-1-yl)-
• 161468-13-9

• Inchi： 1S/C5H5FN2O/c6-3-5(9)8-2-1-7-4-8/h1-2,4H,3H2
• InChI Key： PJCUKBXLMDOFSW-UHFFFAOYSA-N
• SMILES： FCC(N1C=NC=C1)=O

Computed Properties

• Exact Mass: 128.03865
• Monoisotopic Mass: 128.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles